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Compound of Interest

Compound Name:
N-Boc-N-deshydroxyethyl

Dasatinib-d8

Cat. No.: B564829 Get Quote

Essential Safety and Handling Guide for N-Boc-N-
deshydroxyethyl Dasatinib-d8
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Boc-N-deshydroxyethyl Dasatinib-d8 (CAS:

1263379-04-9). Given the limited specific data for this deuterated compound, the safety

protocols are based on the established and hazardous profile of its parent compound,

Dasatinib.[1] N-Boc-N-deshydroxyethyl Dasatinib-d8 should be handled as a potent,

physiologically active substance with significant potential health risks.[1]

Hazard Summary: N-Boc-N-deshydroxyethyl Dasatinib-d8 is classified as a hazardous

substance.[1] The primary hazards, as outlined in the Safety Data Sheet (SDS) for the

compound and its parent molecule, include:

Acute Toxicity: Toxic if swallowed.[2][3][4]

Skin and Eye Damage: Causes skin irritation and serious eye damage.[2][3][4]

Long-Term Health Effects: Suspected of causing cancer and damaging fertility or the unborn

child.[2][3][4] It is also known to cause damage to organs, specifically the gastrointestinal

system, through prolonged or repeated exposure.[2][4]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3][4]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.[1] All handling of the solid

compound or its solutions should occur within a designated controlled area, preferably a

chemical fume hood, to minimize inhalation risk.[1][5]

PPE Category Item Specification Rationale

Eye & Face Protection
Safety Goggles or

Glasses

Chemical safety

goggles conforming to

OSHA 29 CFR

1910.133 or European

Standard EN166.

Protects against

splashes and airborne

particles, preventing

serious eye damage.

[2][4]

Hand Protection
Chemical-

Impermeable Gloves

Nitrile or other

appropriate protective

gloves.[6]

Prevents skin contact,

as the substance

causes skin irritation.

[2][4]

Body Protection
Laboratory Coat /

Gown

Standard lab coat. For

larger quantities or

risk of splash, a

protective gown is

recommended.[3][5]

Prevents

contamination of

personal clothing and

skin.

Respiratory Protection
NIOSH/MSHA

Approved Respirator

A respirator with a

particulate filter

(conforming to EN

143) is required if dust

may be generated or

exposure limits are

exceeded.[5]

Protects against

inhalation of the toxic

compound.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential for maintaining compound integrity

and ensuring personnel safety.
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Handling Workflow Diagram
The following workflow outlines the procedural steps for safely handling the compound from

receipt to disposal.

Verify fume hood is operational.
Ensure eyewash/shower is accessible.

Don all required PPE:
- Lab Coat/Gown
- Safety Goggles

- Chemical-Resistant Gloves

Weigh compound carefully.
Avoid generating dust.

Enter controlled area

Prepare solutions within the hood.
Use appropriate glassware.

Perform experimental procedures.

Decontaminate surfaces and equipment.
Wipe work area.

Store compound in a tightly sealed,
-labeled container in a designated,

-secure location (freezer recommended).

Doff PPE in correct order.
Dispose of contaminated items as cytotoxic waste.

Click to download full resolution via product page

Caption: Standard workflow for handling N-Boc-N-deshydroxyethyl Dasatinib-d8.

Handling Practices:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3]

Avoid all personal contact, including inhalation.

Wash hands and any exposed skin thoroughly after handling.[3][7]

Do not eat, drink, or smoke in the area where the compound is being used.[3][7]
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Use in a well-ventilated area, such as a chemical fume hood.[1][6]

Storage:

Store locked up.[3][6][7]

Keep containers tightly sealed to prevent contamination and exposure.[1][5][6]

Store in a cool, dry, and well-ventilated place, away from incompatible materials like strong

oxidizing agents.[6] For long-term quality, storage in a freezer is recommended.[5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and accidental exposure. All

waste materials that have come into contact with N-Boc-N-deshydroxyethyl Dasatinib-d8
must be treated as hazardous, cytotoxic waste.[8][9]

Waste Segregation and Disposal:

Identify and Segregate: At the point of generation, all contaminated materials must be

segregated from regular lab trash. This includes:

Unused or expired solid compound.

Empty product vials.

Contaminated PPE (gloves, gowns, etc.).

Labware (pipette tips, vials, plates).

Cleaning materials (wipes, absorbent pads).[9][10]

Containerization:

Sharps: Needles, syringes, and other contaminated sharps must be placed into a

designated, puncture-proof sharps container labeled "Cytotoxic Waste".[10][11]
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Solids: Contaminated solids (PPE, wipes, etc.) must be placed in a leak-proof container,

often a specifically colored bag (e.g., purple or yellow) or a rigid bin, clearly labeled

"Cytotoxic Waste".[8][10][11]

Liquids: Unused stock solutions should be collected in a designated, sealed, and labeled

hazardous waste container. Do not dispose of this chemical down the drain, as it is very

toxic to aquatic life.[5][6]

Final Disposal: All cytotoxic waste must be disposed of through an approved hazardous

waste disposal plant, typically via high-temperature incineration.[3][12] Follow your

institution's specific procedures for labeling, documentation, and scheduling a pickup with the

Environmental Health and Safety (EHS) department.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-N-
deshydroxyethyl Dasatinib-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564829#personal-protective-equipment-for-handling-
n-boc-n-deshydroxyethyl-dasatinib-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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